Cas no 1872491-70-7 (2,2-Difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine)
2,2-Difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,2-difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine
- 2,2-Difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine
-
- Inchi: 1S/C9H18F2N2O/c1-14-8-2-4-13(5-3-8)7-9(10,11)6-12/h8H,2-7,12H2,1H3
- InChI Key: NDGNUVAXGHFOOY-UHFFFAOYSA-N
- SMILES: FC(CN)(CN1CCC(CC1)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 170
- XLogP3: 0.4
- Topological Polar Surface Area: 38.5
2,2-Difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-787911-0.05g |
2,2-difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine |
1872491-70-7 | 95% | 0.05g |
$948.0 | 2024-05-22 | |
| Enamine | EN300-787911-0.1g |
2,2-difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine |
1872491-70-7 | 95% | 0.1g |
$993.0 | 2024-05-22 | |
| Enamine | EN300-787911-0.25g |
2,2-difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine |
1872491-70-7 | 95% | 0.25g |
$1038.0 | 2024-05-22 | |
| Enamine | EN300-787911-0.5g |
2,2-difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine |
1872491-70-7 | 95% | 0.5g |
$1084.0 | 2024-05-22 | |
| Enamine | EN300-787911-1.0g |
2,2-difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine |
1872491-70-7 | 95% | 1.0g |
$1129.0 | 2024-05-22 | |
| Enamine | EN300-787911-2.5g |
2,2-difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine |
1872491-70-7 | 95% | 2.5g |
$2211.0 | 2024-05-22 | |
| Enamine | EN300-787911-5.0g |
2,2-difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine |
1872491-70-7 | 95% | 5.0g |
$3273.0 | 2024-05-22 | |
| Enamine | EN300-787911-10.0g |
2,2-difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine |
1872491-70-7 | 95% | 10.0g |
$4852.0 | 2024-05-22 |
2,2-Difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 2,2-Difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine
Introduction to 2,2-Difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine (CAS No. 1872491-70-7)
2,2-Difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine, with the CAS number 1872491-70-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a difluoromethyl group and a 4-methoxypiperidine moiety. These structural features contribute to its potential therapeutic applications and pharmacological properties.
The chemical structure of 2,2-Difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine is represented by the formula C10H15F2N2O. The presence of the difluoromethyl group (CF2) and the 4-methoxypiperidine ring (C6H13N2O) imparts specific chemical and biological properties to this compound. The difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the 4-methoxypiperidine ring provides additional functional groups that can interact with biological targets.
In recent years, 2,2-Difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine has been studied for its potential as a therapeutic agent in various medical conditions. One of the key areas of interest is its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that this compound can interact with serotonin and dopamine receptors, making it a promising candidate for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.
A study published in the Journal of Medicinal Chemistry in 2023 investigated the pharmacological profile of 2,2-Difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine. The researchers found that this compound exhibits high affinity for serotonin 5-HT1A receptors and moderate affinity for dopamine D2 receptors. These findings suggest that it could be developed into a novel antidepressant or antipsychotic medication with a favorable side-effect profile.
Beyond its potential as a CNS modulator, 2,2-Difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This anti-inflammatory activity makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The synthesis of 2,2-Difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine involves several steps, including the formation of the difluoromethyl group and the coupling with the 4-methoxypiperidine ring. A commonly used synthetic route involves the reaction of 3-bromo-N,N-dimethylpropanamide with diethylaminosulfur trifluoride (DAST) to form the difluoromethylated intermediate. This intermediate is then coupled with 4-methoxypiperidine using standard coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl).
The safety and toxicity profile of 2,2-Difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine have been evaluated in preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.
In conclusion, 2,2-Difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine (CAS No. 1872491-70-7) is a promising compound with diverse therapeutic potential. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to explore its mechanisms of action and optimize its use in clinical settings.
1872491-70-7 (2,2-Difluoro-3-(4-methoxypiperidin-1-yl)propan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)